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Compound of Interest

Compound Name: SU16f

Cat. No.: B15623810 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This document provides essential guidance on the safe disposal of SU16f, a potent

and selective platelet-derived growth factor receptor β (PDGFRβ) inhibitor. Adherence to these

procedures is vital to ensure the safety of laboratory personnel and to maintain environmental

compliance.

SU16f, with the chemical formula C₂₄H₂₂N₂O₃, is a solid organic compound often dissolved in

dimethyl sulfoxide (DMSO) for experimental use. As a bioactive small molecule, all waste

containing SU16f, whether in solid form or in solution, must be treated as hazardous chemical

waste.

Disposal Procedures at a Glance
The following table summarizes the key parameters for the proper disposal of SU16f waste.
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Waste Type
Container
Requirements

Labeling Disposal Method

Solid SU16f Waste

Securely sealed,

chemically resistant

container (e.g., amber

glass or high-density

polyethylene).

Clearly labeled

"Hazardous Waste,"

"Solid Chemical

Waste," and "SU16f."

Include the

approximate amount.

Collection by the

institution's

Environmental Health

and Safety (EHS)

department for

incineration.

SU16f in DMSO

Solution

Securely sealed,

chemically resistant

container (e.g., amber

glass or high-density

polyethylene)

compatible with

DMSO.

Clearly labeled

"Hazardous Waste,"

"Liquid Chemical

Waste," "SU16f in

DMSO," and the

concentration.

Collection by the

institution's

Environmental Health

and Safety (EHS)

department for

chemical incineration.

Contaminated

Labware (e.g., pipette

tips, gloves)

Puncture-resistant,

leak-proof container

lined with a chemically

resistant bag.

Clearly labeled

"Hazardous Waste,"

"Solid Chemical

Waste," and "SU16f

Contaminated

Sharps/Labware."

Collection by the

institution's

Environmental Health

and Safety (EHS)

department for

incineration.

Detailed Disposal Protocol
The following step-by-step protocol outlines the procedure for the safe disposal of SU16f
waste.

Objective: To safely collect, store, and dispose of SU16f waste in accordance with general

laboratory chemical safety guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (butyl rubber gloves are recommended when handling DMSO).
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Designated and labeled hazardous waste containers for solid and liquid waste.

Chemically resistant bags for contaminated labware.

Spill kit for chemical spills.

Procedure:

Segregation of Waste:

Do not mix SU16f waste with non-hazardous waste.

Keep solid SU16f waste, SU16f solutions, and contaminated labware in separate,

designated containers.

Solid SU16f Waste Disposal:

Collect any unused or expired solid SU16f in its original container or a new, properly

labeled, and sealed container.

Place the container in the designated hazardous solid waste accumulation area.

SU16f in DMSO Solution Disposal:

Collect all solutions containing SU16f in a designated, leak-proof, and chemically

compatible container.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Securely cap the container and place it in secondary containment in the designated

hazardous liquid waste accumulation area.

DMSO can be disposed of with other organic solvents, but if mixed with other materials,

consult your institution's EHS for specific instructions.

Contaminated Labware Disposal:
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Collect all disposable items that have come into contact with SU16f, such as pipette tips,

centrifuge tubes, and gloves, in a designated, puncture-resistant container lined with a

chemically resistant bag.

Seal the bag and the container when it is three-quarters full.

Storage of Waste:

Store all SU16f hazardous waste in a designated, well-ventilated, and secure area away

from incompatible materials.

Ensure all waste containers are properly labeled with the contents and associated

To cite this document: BenchChem. [Proper Disposal of SU16f: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623810#su16f-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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